Cas no 1353978-93-4 (1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride)

• Product Name: 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride
• CAS No: 1353978-93-4
• MF: C₁₂H₁₇Cl₃N₂
• MW: 295.635780096054
• CID: 2091439
• PubChem ID: 66570089
• Update Time: 2025-05-20

1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride
• 1-[(2,6-dichlorophenyl)methyl]-1,4-diazepane,hydrochloride
• 1-[(2,6-DICHLOROPHENYL)METHYL]-1,4-DIAZEPANE HYDROCHLORIDE
• 1-(2,6-Dichloro-benzyl)-[1,4]diazepane hydrochloride
• 1-(2,6-Dichlorobenzyl)-1,4-diazepanehydrochloride
• 1353978-93-4
• AKOS024464231
• 1-[(2,6-dichlorophenyl)methyl]-1,4-diazepane;hydrochloride
• DB-300390
• G79204

• MDL： MFCD21098822
• Inchi： 1S/C12H16Cl2N2.ClH/c13-11-3-1-4-12(14)10(11)9-16-7-2-5-15-6-8-16;/h1,3-4,15H,2,5-9H2;1H
• InChI Key： WVTLQJCECOGZHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1CCNCCC1)Cl.Cl

Computed Properties

• Exact Mass: 294.045732g/mol
• Monoisotopic Mass: 294.045732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride

1-(2,6-Dichlorobenzyl)-1,4-diazepane Hydrochloride: An Overview of Its Properties and Applications

1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride (CAS No. 1353978-93-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzyl-substituted diazepanes and is characterized by its ability to modulate various biological processes. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride.

Chemical Structure and Properties

The molecular formula of 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride is C₁₃H₁₅Cl₃N₂, and its molecular weight is 308.17 g/mol. The compound features a diazepane ring with a 2,6-dichlorobenzyl substituent. The presence of the dichlorobenzyl group imparts significant lipophilicity to the molecule, which can influence its bioavailability and cellular uptake. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride has been reported in several studies. One common approach involves the reaction of 2,6-dichlorobenzyl chloride with 1,4-diazepane in the presence of a base such as potassium carbonate. The resulting free base is then converted to the hydrochloride salt by treatment with hydrogen chloride gas or a concentrated hydrochloric acid solution. This method yields high purity product with good yield and is widely used in both laboratory and industrial settings.

Biological Activity and Mechanism of Action

1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride has been investigated for its potential as a modulator of various biological pathways. Recent studies have shown that it exhibits potent activity as an antagonist of specific receptors involved in neurotransmission and inflammation. For instance, it has been found to interact with GABA receptors, which are crucial for regulating neuronal excitability and synaptic transmission. This interaction can have therapeutic implications in conditions such as anxiety disorders and epilepsy.

In addition to its GABA receptor modulation properties, 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride has also been studied for its anti-inflammatory effects. Research indicates that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways involved in immune responses. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride has been explored in several preclinical studies and early-stage clinical trials. Preclinical studies using animal models have demonstrated its efficacy in reducing anxiety-like behaviors and seizure activity. These findings have paved the way for further investigation in human subjects.

In a Phase I clinical trial conducted to evaluate the safety and pharmacokinetics of 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride, the compound was found to be well-tolerated at various dose levels. No serious adverse events were reported, and the pharmacokinetic profile indicated favorable absorption and distribution characteristics. These results are promising and warrant further clinical evaluation.

Current Research Trends and Future Directions

The ongoing research on 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride is focused on elucidating its mechanism of action at a molecular level and exploring its potential applications in a broader range of therapeutic areas. Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the binding interactions between the compound and its target receptors.

In addition to its use as a standalone therapeutic agent, there is growing interest in developing combination therapies that incorporate 1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride. For example, combining it with existing anti-inflammatory drugs or anticonvulsants may enhance their efficacy while reducing side effects. These combination strategies are being actively investigated in both preclinical models and early-stage clinical trials.

Conclusion

1-(2,6-Dichlorobenzyl)-1,4-diazepane hydrochloride (CAS No. 1353978-93-4) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Its unique chemical structure confers favorable pharmacological properties that can be harnessed for treating various neurological and inflammatory disorders. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and therapeutic potential, paving the way for its eventual use as a safe and effective treatment option.